Cas no 1806773-29-4 (2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid
• CAS No: 1806773-29-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4811966
• Update Time: 2025-06-11

2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• FC(C1=NC(=CC(=C1)C(=O)O)C)F
• 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H7F2NO2/c1-4-2-5(8(12)13)3-6(11-4)7(9)10/h2-3,7H,1H3,(H,12,13)
• InChI Key： QNTICSPRQITLBP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid

Recent Advances in the Application of 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS: 1806773-29-4) in Chemical Biology and Pharmaceutical Research

2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS: 1806773-29-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its difluoromethyl and methyl substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its unique physicochemical properties, synthetic accessibility, and biological activity, making it a valuable scaffold for further exploration.

A key area of research has been the incorporation of 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid into novel drug candidates. Its structural features, particularly the difluoromethyl group, contribute to enhanced metabolic stability and improved pharmacokinetic properties. Recent publications have highlighted its role as a building block in the synthesis of small molecule inhibitors targeting various enzymes and receptors. For instance, researchers have successfully utilized this compound in the development of kinase inhibitors, demonstrating its versatility in medicinal chemistry applications.

In synthetic chemistry, several innovative approaches to the preparation of 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid have been reported. A 2023 study published in the Journal of Medicinal Chemistry described an efficient three-step synthesis starting from commercially available 6-methylpyridine-4-carboxylic acid, achieving high yields and excellent purity. The synthetic methodology emphasized the selective introduction of the difluoromethyl group while preserving the carboxylic acid functionality, which is crucial for subsequent derivatization.

Biological evaluations of derivatives containing the 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid moiety have revealed interesting pharmacological profiles. Recent in vitro studies have shown that certain analogs exhibit potent inhibitory activity against specific cancer-related targets, with IC50 values in the low micromolar range. Particularly noteworthy is the compound's ability to modulate protein-protein interactions, a challenging area in drug discovery. These findings were presented at the 2023 American Chemical Society National Meeting, generating significant interest among pharmaceutical researchers.

The compound's potential extends beyond therapeutic applications. Recent patent filings indicate growing interest in its use as an intermediate for agrochemicals, particularly in the development of novel pesticides and herbicides. The difluoromethyl group's unique properties contribute to enhanced bioactivity and environmental stability in these applications. Industry reports suggest that several major agrochemical companies are actively investigating derivatives of 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid for crop protection applications.

From a drug development perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies of 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid derivatives have yielded promising results. The compounds generally display favorable pharmacokinetic profiles, with good oral bioavailability and moderate plasma protein binding. These characteristics, combined with the scaffold's synthetic tractability, make it an attractive starting point for lead optimization programs in multiple therapeutic areas.

Future research directions for 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid include exploration of its potential in targeted protein degradation strategies and as a component of PROTACs (Proteolysis Targeting Chimeras). Preliminary computational studies suggest that the scaffold may be suitable for E3 ligase recruitment, opening new avenues for innovative therapeutic approaches. Additionally, ongoing structure-activity relationship studies aim to further optimize the biological activity and selectivity of derivatives based on this core structure.

In conclusion, 2-(Difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS: 1806773-29-4) represents a versatile and promising scaffold in contemporary chemical biology and pharmaceutical research. Its recent applications span diverse areas from drug discovery to agrochemical development, supported by encouraging biological data and synthetic advances. As research continues to uncover new applications and optimize existing ones, this compound is poised to make significant contributions to the field in the coming years.